Cas no 62640-74-8 (2,3-dibenzyl-1,3-butadiene)

2,3-dibenzyl-1,3-butadiene structure
2,3-dibenzyl-1,3-butadiene structure
Product Name:2,3-dibenzyl-1,3-butadiene
CAS No:62640-74-8
MF:C18H18
MW:234.335525035858
CID:957019
PubChem ID:24864452
Update Time:2025-04-19

2,3-dibenzyl-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

    • 2,3-dibenzyl-1,3-butadiene
    • (3-benzyl-2-methylidenebut-3-enyl)benzene
    • 2,3-benzyl-1,3-butadiene
    • 2,3-Dibenzyl-buta-1,3-dien
    • 2,3-dibenzyl-buta-1,3-diene
    • 2,3-dibenzylbutadiene
    • 392413_ALDRICH
    • AC1MSFN5
    • ACMC-1BAGG
    • CTK5B5433
    • I01-17439
    • AKOS015889004
    • (2,3-Dimethylenebutane-1,4-diyl)dibenzene
    • DTXSID50393398
    • (3-benzyl-2-methylidenebut-3-en-1-yl)benzene
    • 2,3-Dibenzyl-1,3-butadiene, 99%
    • 62640-74-8
    • MDL: MFCD00191986
    • Inchi: 1S/C18H18/c1-15(13-17-9-5-3-6-10-17)16(2)14-18-11-7-4-8-12-18/h3-12H,1-2,13-14H2
    • InChI Key: FNCJMHZWHWRYEO-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)C(=C)C(=C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.14094
  • Monoisotopic Mass: 234.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 86-88 °C (dec.) (lit.)
  • PSA: 0
  • Solubility: Not available

2,3-dibenzyl-1,3-butadiene Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04591-1g
2,3-dibenzyl-1,3-butadiene
62640-74-8
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¥1038.0 2021-09-03
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